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Compound of Interest

Compound Name:
(3-Chloro-4,5-

dimethoxyphenyl)methanol

CAS No.: 18268-78-5

Cat. No.: B12436433

Get Quote

Executive Summary & Chemical Identity[2]
This guide mandates the standard operating procedures (SOP) for the disposal of (3-Chloro-
4,5-dimethoxyphenyl)methanol. Due to the presence of a chlorine substituent on the

aromatic ring, this compound and its solutions must be treated as Halogenated Hazardous

Waste. Improper segregation of this chemical can lead to regulatory non-compliance (RCRA in

the US) and elevated disposal costs due to the requirement for high-temperature incineration to

prevent dioxin formation.[1][2]
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Property Detail

Chemical Name (3-Chloro-4,5-dimethoxyphenyl)methanol

CAS Number 18268-78-5

Molecular Formula C₉H₁₁ClO₃

Molecular Weight 202.63 g/mol

Physical State Solid (typically white to off-white powder)

Solubility
Low in water; soluble in DCM, Methanol, Ethyl

Acetate

Waste Classification
Halogenated Organic (if liquid/solvated) or

Hazardous Solid

Hazard Assessment (GHS Classification)
Before disposal, the user must acknowledge the specific hazards to select appropriate

Personal Protective Equipment (PPE).[3] While specific data for this isomer is limited, structure-

activity relationships (SAR) with analogous chlorinated benzyl alcohols dictate the following

precautionary classification:

Hazard Class H-Code Hazard Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[3][1][2]

Skin Irritation H315 Causes skin irritation.[4]

Eye Irritation H319
Causes serious eye irritation.

[4]

STOT - SE H335
May cause respiratory

irritation.[1][2][4]

Operational Implication:

Inhalation Risk: Dust or aerosols from this compound can irritate the respiratory tract. All

disposal transfers must occur inside a certified chemical fume hood.
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Contact Risk: Nitrile gloves are sufficient for incidental contact, but double-gloving is

recommended if handling solutions in penetrating solvents like Dichloromethane (DCM).[3][1]

[2]

Pre-Disposal Protocols: Segregation & Packaging[2]
[3]
Effective disposal begins at the bench. The primary operational error in handling chlorinated

aromatics is mixing them with non-halogenated solvents, which contaminates the entire waste

stream.

A. Waste Segregation Rules
Strict Separation: Do NOT mix this compound (or its mother liquors) with non-halogenated

solvents (e.g., Acetone, Hexane) unless unavoidable.[3]

Reasoning: Halogenated waste requires specific incineration protocols (>1100°C) to

ensure complete destruction of the C-Cl bond.[1][2] Mixing creates a larger volume of

expensive-to-treat waste.[3][1][2]

Oxidizer Incompatibility: Do NOT place in waste containers containing strong oxidizers (e.g.,

Chromic acid, Permanganates).

Reasoning: Benzyl alcohols can be rapidly oxidized to aldehydes or benzoic acids,

generating exothermic heat that can pressurize waste drums.

B. Chemical Compatibility Matrix
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Chemical Class Compatibility Status Action

Halogenated Solvents (DCM,

Chloroform)
Compatible

Co-mingle in "Halogenated

Waste" container.[3][1][2]

Non-Halogenated Solvents

(Methanol, EtOAc)
Compatible (Chemically)

Avoid mixing for cost reasons;

treat mixture as Halogenated.

[3]

Strong Acids (H₂SO₄, HCl) Incompatible

Potential

polymerization/substitution.[3]

Neutralize before disposal.

Strong Oxidizers (KMnO₄,

HNO₃)
DANGER

DO NOT MIX. Fire/Explosion

hazard.[3]

Disposal Workflow (Decision Tree)
The following logic flow dictates the physical handling of the waste based on its state (Solid vs.

Liquid).
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Waste Generation:
(3-Chloro-4,5-dimethoxyphenyl)methanol
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Figure 1: Decision tree for segregating solid and liquid waste streams to ensure regulatory

compliance.

Emergency Procedures: Spill Response
In the event of a spill, immediate containment is necessary to prevent environmental release.[4]

[5]

Critical Note: Do not attempt to clean up a spill if you feel unsafe or lack the proper PPE.[2][5]

Evacuate the area and call EHS.

Spill Detected Assess Volume & Hazard
(Is it >100mL or outside hood?)

Minor Spill
(<100mL, inside hood)Low Risk

Major Spill
(>100mL, outside hood)

High Risk

Don PPE:
Nitrile Gloves, Goggles, Lab Coat

Evacuate Area
Alert EHS Immediately

Cover with Inert Absorbent
(Vermiculite or Sand)

Collect Debris into
Sealed Waste Bag

Label as 'Hazardous Waste'
(Debris contaminated with Chlorinated Organics)
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Figure 2: Immediate response workflow for minor vs. major spills.

Detailed Operational Steps
Step 1: Labeling
Before generating the waste, prepare the label.

US (RCRA): The label must state "Hazardous Waste".

Constituents: List "(3-Chloro-4,5-dimethoxyphenyl)methanol" fully. Do not use

abbreviations or chemical structures alone.

Hazard Checkbox: Check "Toxic" and "Irritant".

Step 2: Container Selection[2][3]
Liquids: Use High-Density Polyethylene (HDPE) or Glass carboys.[1][2] Ensure the cap has

a chemically resistant liner (PTFE).
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Warning: Do not use metal cans if the solution is acidic, as the chloride ion can corrode

stainless steel over time.

Solids: Use a wide-mouth HDPE jar or double-bag in thick polyethylene bags (minimum 4 mil

thickness).

Step 3: Final Handoff
Ensure the container is tightly closed (not just resting on top).[6]

Wipe down the exterior of the container to remove any chemical residue.

Move the container to the Satellite Accumulation Area (SAA) immediately. Do not leave

waste in the fume hood indefinitely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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